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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

pentanamide, also known as valeramide. The document delves into the experimental

methodologies for determining these key physical properties and explores the underlying

intermolecular forces that govern them. This information is critical for professionals in drug

development and chemical synthesis, where a thorough understanding of a compound's

physical characteristics is paramount for formulation, processing, and ensuring stability.

Physicochemical Data of Pentanamide
The melting and boiling points of pentanamide are crucial parameters for its handling,

purification, and application in various scientific contexts. A summary of these properties is

presented below. The variation in reported values can be attributed to different experimental

conditions and purity levels of the samples tested.
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Physical Property Reported Value(s)

Melting Point 101-106 °C[1][2][3][4]

106 °C[5][6]

104 °C[7]

Boiling Point 225 °C[5][6][7]

232.3 °C at 760 mmHg[2][4]

189.55 °C (rough estimate)[1][3]

Intermolecular Forces and their Influence on
Physical Properties
The relatively high melting and boiling points of pentanamide, a primary amide, are a direct

consequence of the strong intermolecular forces present between its molecules.[8][9][10] The

key interactions at play are:

Hydrogen Bonding: As a primary amide, pentanamide has two hydrogen atoms attached to

the nitrogen atom, which can participate in extensive hydrogen bonding with the oxygen

atom of the carbonyl group of neighboring molecules.[9][10][11][12] This strong

intermolecular attraction requires a significant amount of energy to overcome, leading to

elevated melting and boiling points compared to molecules of similar molecular weight that

cannot form hydrogen bonds.[11][12][13]

Dipole-Dipole Interactions: The carbonyl group (C=O) in the amide functional group is highly

polar, creating a significant dipole moment. This leads to strong dipole-dipole attractions

between pentanamide molecules, further contributing to its high melting and boiling points.

[11]

The following diagram illustrates the logical relationship between the molecular structure of

primary amides like pentanamide and their resulting physical properties.
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Primary Amide Structure
(e.g., Pentanamide)

Presence of N-H Bonds Presence of C=O Bond

Strong Hydrogen Bonding Strong Dipole-Dipole Interactions

High Energy Requirement to
Overcome Intermolecular Forces

High Melting and Boiling Points
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Relationship between Pentanamide's structure and its physical properties.

Experimental Determination of Melting and Boiling
Points
While specific experimental protocols for pentanamide were not detailed in the provided

search results, standard methodologies are employed for determining the melting and boiling

points of solid organic compounds.

Melting Point Determination
A common and reliable method for determining the melting point of a crystalline solid like

pentanamide is Differential Scanning Calorimetry (DSC).

Experimental Workflow for DSC:
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Sample Preparation

DSC Analysis

Data Interpretation

Weigh a small sample
of Pentanamide (1-5 mg)

Place sample in an
aluminum DSC pan

Seal the pan hermetically

Place sample and reference
pans in the DSC cell

Heat the cell at a
controlled rate (e.g., 10 °C/min)

Record the heat flow
as a function of temperature

Identify the endothermic peak
corresponding to melting

Determine the onset temperature
of the peak as the melting point

Click to download full resolution via product page

Workflow for Melting Point Determination by DSC.
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Protocol Details:

Sample Preparation: A small, accurately weighed sample of pentanamide is placed into a

DSC pan, which is then hermetically sealed. An empty sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC instrument. The

starting and ending temperatures for the analysis are set, along with a specific heating rate.

Analysis: The instrument heats the sample and reference pans at a constant rate. The

difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

Data Analysis: When the pentanamide sample melts, it absorbs energy, resulting in an

endothermic peak on the DSC thermogram. The onset temperature of this peak is taken as

the melting point.

Boiling Point Determination
The boiling point of pentanamide can be determined using a distillation method or by using

specialized apparatus like a Thiele tube.

General Protocol for Boiling Point Determination (Distillation Method):

Apparatus Setup: A small quantity of pentanamide is placed in a distillation flask. A

thermometer is positioned so that the top of the bulb is level with the side arm of the flask

leading to the condenser.

Heating: The flask is gently heated. As the pentanamide is heated, its vapor pressure

increases.

Boiling: When the vapor pressure of the liquid equals the atmospheric pressure, the liquid

begins to boil.

Temperature Reading: The temperature at which the vapor and liquid are in equilibrium, and

a steady stream of distillate is collected, is recorded as the boiling point. It is crucial to record

the atmospheric pressure at the time of the measurement, as the boiling point is pressure-

dependent.
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In conclusion, the high melting and boiling points of pentanamide are a direct result of the

strong intermolecular hydrogen bonding and dipole-dipole interactions inherent to its primary

amide structure. The accurate determination of these properties, through techniques such as

Differential Scanning Calorimetry and standard boiling point apparatus, is fundamental for the

successful application of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147674#pentanamide-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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